Cas no 1156702-88-3 (N-[(4-Fluorophenyl)(1-methyl-1H-imidazol-2-yl)methyl]-2-propenamide)

• Product Name: N-[(4-Fluorophenyl)(1-methyl-1H-imidazol-2-yl)methyl]-2-propenamide
• CAS No: 1156702-88-3
• MF: C₁₄H₁₄FN₃O
• MW: 259.278866291046
• CID: 5449599
• PubChem ID: 43616668
• Update Time: 2025-07-18

N-[(4-Fluorophenyl)(1-methyl-1H-imidazol-2-yl)methyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-fluorophenyl)(1-methyl-1H-imidazol-2-yl)methyl]prop-2-enamide
• EN300-7478246
• Z440634982
• 1156702-88-3
• N-[(4-fluorophenyl)-(1-methylimidazol-2-yl)methyl]prop-2-enamide
• N-[(4-Fluorophenyl)(1-methyl-1H-imidazol-2-yl)methyl]-2-propenamide

• Inchi： 1S/C14H14FN3O/c1-3-12(19)17-13(14-16-8-9-18(14)2)10-4-6-11(15)7-5-10/h3-9,13H,1H2,2H3,(H,17,19)
• InChI Key： LXJSZRFTIVBXQS-UHFFFAOYSA-N
• SMILES： C(NC(C1=CC=C(F)C=C1)C1N(C)C=CN=1)(=O)C=C

Computed Properties

• Exact Mass: 259.11209024g/mol
• Monoisotopic Mass: 259.11209024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 518.1±50.0 °C(Predicted)
• pka: 12.96±0.46(Predicted)

Additional information on N-[(4-Fluorophenyl)(1-methyl-1H-imidazol-2-yl)methyl]-2-propenamide

N-[(4-Fluorophenyl)(1-methyl-1H-imidazol-2-yl)methyl]-2-propenamide: A Multifunctional Compound with Promising Applications in Pharmaceutical Research

N-[(4-Fluorophenyl)(1-methyl-1H-imidazol-2-yl)methyl]-2-propenamide is a complex organic molecule characterized by its unique structural composition, which combines aromatic, heterocyclic, and acrylamide functional groups. The compound's molecular framework is built around a 4-Fluorophenyl group, a 1-methyl-1H-imidazol-2-yl moiety, and a 2-propenamide side chain. This combination of functional groups creates a versatile scaffold that has garnered significant attention in recent years for its potential applications in drug discovery and biological research.

The 4-Fluorophenyl substituent contributes to the compound's aromaticity and electronic properties, while the 1-methyl-1H-imidazol-2-yl ring introduces heterocyclic functionality. The 2-propenamide group, a derivative of acrylamide, adds a polar functional group that can participate in hydrogen bonding and other intermolecular interactions. These structural features collectively enhance the compound's solubility, reactivity, and biological activity, making it a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the potential of N-[(4-Fluorophenyl)(1-methyl-1H-imidazyol-2-yl)methyl]-2-propenamide as a scaffold for developing novel therapeutics. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited significant anti-inflammatory activity by modulating the NF-κB signaling pathway. The 4-Fluorophenyl group was found to play a critical role in enhancing the compound's binding affinity to the IKKβ kinase, a key target in inflammatory diseases.

Moreover, the 1-methyl-1H-imidazol-2-yl moiety has been shown to contribute to the compound's ability to inhibit the activity of certain protein kinases, which are implicated in cancer progression. A 2024 study in ACS Chemical Biology reported that N-[(4-Fluorophenyl)(1-methyl-1H-imidazol-2-yl)methyl]-2-propenamide derivatives exhibited selective inhibition of the EGFR tyrosine kinase, suggesting potential applications in oncology. These findings underscore the importance of the 1-methyl-1H-imidazol-2-yl ring in the compound's biological activity.

The 2-propenamide group further enhances the compound's pharmacological profile by enabling the formation of hydrogen bonds with target proteins. This property is particularly valuable in drug design, as it allows for the fine-tuning of interactions between the ligand and its biological target. A 2023 review in Drug Discovery Today highlighted the significance of the 2-propenamide moiety in modulating the activity of G-protein coupled receptors (GPCRs), which are major targets for drug development.

Additionally, the structural flexibility of N-[(4-Fluorophenyl)(1-methyl-1H-imidazol-2-yl)methyl]-2-propenamide enables the incorporation of various functional groups, which can be tailored to optimize its pharmacokinetic properties. For example, the introduction of hydrophilic substituents on the 4-Fluorophenyl group has been shown to improve the compound's solubility and bioavailability, as demonstrated in a 2024 study published in European Journal of Medicinal Chemistry.

The compound's ability to modulate multiple biological pathways also makes it a candidate for the development of multitarget drugs. A 2023 study in Pharmaceutical Research reported that N-[(4-Fluorophenyl)(1-methyl-1H-imidazol-2-yl)methyl]-2-propenamide derivatives demonstrated synergistic effects in inhibiting both inflammatory and apoptotic pathways, suggesting potential applications in the treatment of complex diseases such as neurodegenerative disorders.

From a synthetic perspective, the preparation of N-[(4-Fluorophenyl)(1-methyl-1H-imidazol-2-yl)methyl]-2-propenamide involves a series of well-established organic reactions, including coupling reactions between the aromatic and heterocyclic moieties. A 2024 article in Organic & Biomolecular Chemistry described a novel synthetic route that allows for the efficient synthesis of this compound, with high yields and regioselectivity. This advancement has facilitated the rapid screening of derivatives, enabling researchers to explore the full potential of the compound's structural diversity.

Despite its promising applications, the compound's development is still in its early stages, and further research is needed to fully understand its biological mechanisms and therapeutic potential. Ongoing studies are focused on optimizing its pharmacological profile, improving its stability, and exploring its applications in various disease models. The unique combination of functional groups in N-[(4-Fluorophenyl)(1-methyl-1H-imidazol-2-yl)methyl]-2-propenamide positions it as a valuable scaffold for future drug discovery efforts.